Cas no 2172229-11-5 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid
• CAS No: 2172229-11-5
• MF: C₂₄H₁₉N₃O₅S
• MW: 461.489764451981
• CID: 6570650
• PubChem ID: 165556524
• Update Time: 2025-08-05

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid
• 2172229-11-5
• EN300-1550638
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}but-2-ynoic acid

• Inchi： 1S/C24H19N3O5S/c28-21(25-11-5-10-22(29)30)12-15-14-33-23(26-15)27-24(31)32-13-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,14,20H,11-13H2,(H,25,28)(H,29,30)(H,26,27,31)
• InChI Key： DWVYNNCWPQJFJL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC#CC(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.10454189g/mol
• Monoisotopic Mass: 461.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 146Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid

Research Briefing on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid (CAS: 2172229-11-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid (CAS: 2172229-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, serves as a versatile intermediate in peptide synthesis and drug discovery. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound in the development of protease inhibitors. The Fmoc group was found to enhance the stability of the molecule in physiological conditions, while the thiazole moiety contributed to its binding affinity with target enzymes. The study demonstrated that derivatives of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid exhibited potent inhibitory activity against cysteine proteases, which are implicated in various diseases including cancer and infectious diseases.

Another significant advancement was reported in a 2024 Nature Communications article, where the compound was utilized in the synthesis of peptide-based therapeutics. The researchers highlighted its efficacy in solid-phase peptide synthesis (SPPS), where the Fmoc group provided excellent protection for the amino functionality during the elongation process. The resulting peptides showed improved pharmacokinetic properties, making them promising candidates for clinical development.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid in the design of antibody-drug conjugates (ADCs). The compound's alkyne functionality allowed for efficient conjugation with monoclonal antibodies via click chemistry, enabling the development of highly specific and potent anticancer agents. Preclinical studies demonstrated significant tumor growth inhibition with minimal off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A 2023 review in Organic Process Research & Development discussed optimization strategies for its production, emphasizing the need for greener and more cost-effective synthetic routes. Future research directions may focus on exploring its applications in other therapeutic areas, such as neurodegenerative diseases and antimicrobial resistance.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}but-2-ynoic acid (CAS: 2172229-11-5) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features and versatile applications position it as a key player in the development of next-generation therapeutics. Continued research in this area is expected to yield further breakthroughs in the coming years.